Cas no 2311-46-8 (N-Caproic Acid Isopropyl Ester)

N-Caproic Acid Isopropyl Ester Properties

Names and Identifiers

• isopropyl caproate
• isopropyl hexanoate
• iso-PROPYL-CAPROATE
• Isoproyl hexanoate
• n-Caproic acid isopropyl ester
• propan-2-yl hexanoate
• 1-Methylethyl hexanoate
• Hexanoic Acid Isopropyl Ester
• Hexanoic acid,1-methylethyl ester
• Hexansaeure-isopropylester
• i-propyl hexanoate
• Isopropyl capronate
• Isopropyl hexylate
• +Expand

• MDL： MFCD00059436
• InChIKey： JSHDAORXSNJOBA-UHFFFAOYSA-N
• Inchi： 1S/C9H18O2/c1-4-5-6-7-9(10)11-8(2)3/h8H,4-7H2,1-3H3
• SMILES： CCCCCC(=O)OC(C)C

Computed Properties

• Exact Mass: 158.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Heavy Atom Count: 11
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.51830
• PSA: 26.30000
• Refractive Index: 1.4060-1.4080
• Boiling Point: 168°C(lit.)
• Flash Point: 54 °C
• FEMA: 2950 | ISOPROPYL HEXANOATE
• Color/Form: The colorless liquid forms a pineapple like sweet fruity aroma and a fresh berry like sweet taste
• Solubility: Almost insoluble in water and ethanol
• Density: 0.86

N-Caproic Acid Isopropyl Ester Security Information

• Symbol: GHS02
• RTECS：MM1997800
• WGK Germany：3
• Safety Instruction： S16; S62
• Risk Phrases：R11; R36/37/38; R65
• Dangerous goods sign： F Xn
• Hazardous Material transportation number：UN 2458 3/PG 2
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• HazardClass：3

N-Caproic Acid Isopropyl Ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%